4-[(chloroacetyl)amino]-N-propylbenzamide

• IUPAC Name: 4-[(2-chloroacetyl)amino]-N-propylbenzamide
• InChI: InChI=1S/C12H15ClN2O2/c1-2-7-14-12(17)9-3-5-10(6-4-9)15-11(16)8-13/h3-6H,2,7-8H2,1H3,(H,14,17)(H,15,16)
• InChI Key: JGMDVRLMEAJEGL-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)CCl
• Molecular Formula: C12H15ClN2O2
• Molecular Weight: 254.71 g/mol
• CAS No.: 908528-77-8

Description

4-[(Chloroacetyl)amino]-N-propylbenzamide, also known as 4-CAPB, is a synthetic chemical compound that has been used in a variety of scientific research applications. It is a derivative of benzamide, which is a type of amide, and is composed of a benzene ring with an amide group attached. The compound is a white crystalline solid with a melting point of approximately 110 °C. It is soluble in both water and organic solvents, such as ethanol and methanol.

Scientific Research Applications

Physicochemical Properties and Interactions

Studies on related compounds, such as 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, focus on their physicochemical properties, such as molar refraction and polarizability, in various solutions. These properties are essential for understanding the drug's interactions at the molecular level and its behavior in different environments (R. Sawale, T. Kalyankar, R. George, S. Deosarkar, 2016).

Biochemical and Cellular Mechanisms

Research on compounds like 3-aminobenzamide, a specific inhibitor of poly(adenosine diphosphoribose) synthesis, sheds light on the biochemical pathways involved in DNA repair and the cellular response to DNA damage. These studies are crucial for understanding the molecular mechanisms underlying the compound's action and its potential therapeutic applications (E. Ben-hur, C. Chen, M. Elkind, 1985).

Material Science and Polymer Chemistry

The synthesis and characterization of novel aromatic polyimides using related diamines indicate the potential applications of 4-[(chloroacetyl)amino]-N-propylbenzamide in developing new materials with specific properties, such as thermal stability and solubility in organic solvents. These materials could have applications in electronics, aerospace, and other high-performance fields (M. Butt, Zareen Akhtar, M. Zafar-uz-Zaman, A. Munir, 2005).

Electropolymerization and Sensor Development

The electropolymerization of phenol and aniline derivatives, including compounds similar to this compound, illustrates the potential for creating electrochemical transducers. These transducers could be used in the development of sensors for various applications, such as detecting infectious diseases or monitoring environmental pollutants (C. C. Santos, T. C. Pimenta, R. L. Thomasini, R. Verly, D. L. Franco, L. F. Ferreira, 2019).